2-Chloroanthracene-13C6
Description
2-Chloroanthracene-13C6 (CAS: N/A; molecular weight: ~218.1 g/mol) is a carbon-13 (13C)-labeled derivative of 2-chloroanthracene, a chlorinated polycyclic aromatic hydrocarbon (PAH). This isotopically labeled compound is primarily utilized as an internal standard in gas chromatography-tandem mass spectrometry (GC-MS/MS) for the quantitative analysis of chlorinated PAHs in environmental samples . The 13C6 label replaces six carbon atoms in the anthracene backbone, ensuring minimal steric or electronic interference while providing a distinct isotopic signature for precise detection and quantification . Its synthesis involves selective 13C incorporation during aromatic ring formation, a process optimized to achieve high isotopic purity (≥99 atom % 13C) .
Properties
Molecular Formula |
C₈¹³C₆H₉Cl |
|---|---|
Molecular Weight |
218.63 |
Synonyms |
NSC 408454-13C6; |
Origin of Product |
United States |
Comparison with Similar Compounds
Research Findings and Implications
Recent studies highlight the critical role of this compound in tracing atmospheric chlorinated PAHs in Central Europe, where it accounts for 15–20% of detected chlorinated PAHs in particulate matter . Its 13C6 label ensures recovery rates >95% in spiked samples, outperforming non-labeled analogs prone to isotopic dilution . Comparative data also reveal that this compound’s lower molecular weight and retention time make it less persistent in environmental matrices than heavier homologs like 6-chlorobenzo[a]pyrene .
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